Cas no 918158-52-8 (Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Methoxyphenyl)-2,2,2-trifluoroacetimidate)

• Product Name: Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Methoxyphenyl)-2,2,2-trifluoroacetimidate
• CAS No: 918158-52-8
• MF: C₂₂H₂₄F₃NO₁₁
• MW: 535.421277999878
• CID: 997475
• PubChem ID: 46782320
• Update Time: 2025-04-20

Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Methoxyphenyl)-2,2,2-trifluoroacetimidate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Metoxyphenyl)-2,2,2-trifluoroacetimidate
• Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Methoxyphenyl)-2,2,2-trifluoroacetimidate
• Methyl 2,3,4-Triacet
• D-Glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate-1-[2,2,2-trifluoro-N-(4-methoxyphenyl)ethanimidate]
• 918158-52-8
• AKOS030243037
• methyl (3S,6S)-3,4,5-triacetyloxy-6-[N-(4-methoxyphenyl)-C-(trifluoromethyl)carbonimidoyl]oxyoxane-2-carboxylate

• Inchi： 1S/C22H24F3NO11/c1-10(27)33-15-16(34-11(2)28)18(35-12(3)29)20(36-17(15)19(30)32-5)37-21(22(23,24)25)26-13-6-8-14(31-4)9-7-13/h6-9,15-18,20H,1-5H3/b26-21+/t15-,16?,17?,18?,20-/m0/s1
• InChI Key： REVXPVUNZDHHOM-GYXLJRCYSA-N
• SMILES： FC(/C(=N\C1C=CC(=CC=1)OC)/O[C@H]1C(C([C@@H](C(C(=O)OC)O1)OC(C)=O)OC(C)=O)OC(C)=O)(F)F

Computed Properties

• Exact Mass: 535.13000
• Monoisotopic Mass: 535.13014507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 156.25000
• LogP: 2.29880